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Compound of Interest

Compound Name: AM-1488

Cat. No.: B7119822

Disclaimer: No publicly accessible Safety Data Sheet (SDS) for the specific glycine receptor
potentiator AM-1488 is available. The following information is based on general best practices
for handling potent, research-grade tricyclic sulfonamide compounds in a laboratory setting.
Researchers must obtain the official SDS from the manufacturer or supplier before
commencing any work with this compound and consult with their institution's Environmental
Health and Safety (EHS) department.

AM-1488 is identified as a potent, orally active glycine receptor (GlyR) potentiator, belonging to
the tricyclic sulfonamide class of compounds.[1][2][3] Its intended use is for laboratory
research, and due to its biological potency, careful handling is paramount to ensure personnel

safety and prevent exposure.

Personal Protective Equipment (PPE)

Appropriate PPE is the first line of defense against chemical exposure. The following table
summarizes the recommended PPE for handling AM-1488 in a research laboratory.
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Specification/Stand .
PPE Category Item Rationale
ard
Provides a barrier
against skin contact.
) o Double-gloving is
Hand Protection Nitrile Gloves ASTM D6319

recommended when
handling the pure

compound.

. Protects eyes from
) Safety Glasses with )
Eye Protection ANSI Z87.1 splashes of solutions

Side Shields o
containing AM-1488.

Recommended in
addition to safety

Face Protection Face Shield ANSI z87.1 glasses when there is
a significant risk of

splashes.

Protects skin and
Body Protection Laboratory Coat personal clothing from

contamination.

All handling of solid
AM-1488 and

preparation of its

Chemical Fume Hood

Respiratory or Ventilated ASHRAE 110 )
solutions should be
Enclosure )
performed in a fume

hood.

Operational Plan: Handling and Storage

Proper operational procedures are critical to minimize the risk of exposure and maintain the
integrity of the compound.

Receiving and Storage:

» Upon receipt, visually inspect the container for any damage or leaks.
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» Store the compound in a cool, dry, and well-ventilated area, away from incompatible
materials.

e The storage container should be clearly labeled with the compound name, date received,
and any hazard warnings.

Preparation of Solutions:

» All weighing and preparation of stock solutions must be conducted in a certified chemical
fume hood.

o Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid compound.
o Ensure all labware is clean and dry before use.

o Prepare solutions of the desired concentration using a suitable solvent as specified in the
experimental protocol.[4]

Experimental Use:

When using solutions of AM-1488, always wear the recommended PPE.

Avoid generating aerosols.

Clearly label all vessels containing AM-1488 solutions.

Work in a well-ventilated area, preferably a fume hood if the procedure has the potential to
generate vapors or aerosols.

Disposal Plan
All waste contaminated with AM-1488 must be treated as hazardous chemical waste.
Waste Segregation:

o Solid Waste: Contaminated gloves, weighing paper, and other disposable materials should
be collected in a designated, sealed hazardous waste container.
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» Liquid Waste: Unused solutions and contaminated solvents should be collected in a
separate, clearly labeled hazardous waste container. Do not mix with other waste streams
unless compatibility is confirmed.

Disposal Procedure:

e Ensure all waste containers are properly sealed and labeled with the contents ("Hazardous
Waste: AM-1488") and the date.

o Follow your institution's specific procedures for the collection and disposal of chemical
waste. Contact your EHS department for guidance.

Experimental Workflow for Safe Handling of AM-
1488

The following diagram illustrates the logical workflow for the safe handling of AM-1488 from
receipt to disposal.
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Caption: Workflow for safe handling of AM-1488.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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